Cas no 1193387-92-6 (methyl 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetate)

• Product Name: methyl 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetate
• CAS No: 1193387-92-6
• MF: C₆H₈N₄O₂S
• MW: 200.218318939209
• MDL: MFCD12913273
• CID: 5167251
• Update Time: 2025-10-31

methyl 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetate
• Methyl 3-(aminothioxomethyl)-1H-1,2,4-triazole-1-acetate
• methyl2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetate
• 1H-1,2,4-Triazole-1-acetic acid, 3-(aminothioxomethyl)-, methyl ester

• MDL： MFCD12913273
• Inchi： 1S/C6H8N4O2S/c1-12-4(11)2-10-3-8-6(9-10)5(7)13/h3H,2H2,1H3,(H2,7,13)
• InChI Key： DTGUVNAYYOPYGT-UHFFFAOYSA-N
• SMILES： S=C(C1N=CN(CC(=O)OC)N=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: -0.7
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetate

Comprehensive Overview of Methyl 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetate (CAS No. 1193387-92-6)

Methyl 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetate (CAS No. 1193387-92-6) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique 1,2,4-triazole core and carbamothioyl functional group, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, which combines a methyl acetate moiety with a triazole-thioamide scaffold, offers a wide range of applications, particularly in drug discovery and crop protection formulations.

The growing interest in methyl 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetate is driven by its potential role in addressing contemporary challenges such as antimicrobial resistance and sustainable agriculture. Researchers are actively exploring its derivatives for their efficacy against resistant bacterial strains, aligning with the global push for novel antibiotics. Additionally, its agrochemical applications are being investigated to develop eco-friendly pesticides, a topic highly relevant in today's discussions on food security and environmental sustainability.

From a synthetic chemistry perspective, CAS No. 1193387-92-6 represents an important building block for heterocyclic chemistry. The 1,2,4-triazole ring system is known for its stability and ability to participate in diverse chemical reactions, making it valuable for creating complex molecular architectures. Recent publications have highlighted its utility in click chemistry and metal-organic framework (MOF) synthesis, areas that are currently trending in materials science research.

Analytical characterization of methyl 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for its application in sensitive research areas. The compound's solubility profile - moderately soluble in polar organic solvents but poorly soluble in water - makes it particularly suitable for organic synthesis workflows.

In the pharmaceutical sector, derivatives of 1193387-92-6 are being studied for their potential as kinase inhibitors and anti-inflammatory agents. This aligns with current industry focus on targeted therapies for chronic diseases. The carbamothioyl group in particular has shown promise in enhancing drug-target interactions, a feature that medicinal chemists are keen to exploit in rational drug design approaches.

From a commercial availability standpoint, methyl 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetate is typically supplied by specialty chemical manufacturers with strict quality control measures. Proper handling requires standard laboratory safety protocols, though it doesn't fall under hazardous material classifications. Storage recommendations generally suggest keeping the compound in cool, dry conditions away from strong oxidizers to maintain stability.

The future research directions for CAS No. 1193387-92-6 appear promising, with several patent applications recently filed covering its novel derivatives. These developments position the compound as potentially valuable intellectual property in the competitive landscape of fine chemicals. Its structural features continue to inspire innovation across multiple disciplines, from drug discovery to advanced material engineering.

Environmental considerations regarding methyl 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetate are part of ongoing studies, particularly examining its biodegradation pathways. This reflects the chemical industry's increasing emphasis on green chemistry principles. Preliminary data suggest that the compound can undergo relatively rapid breakdown under certain environmental conditions, though comprehensive ecotoxicological assessments are still underway.

For researchers working with 1193387-92-6, recent methodological advances have improved synthetic yields and purification processes. Optimization of reaction conditions, particularly solvent systems and catalysts, has made the compound more accessible for laboratory-scale applications. These process improvements contribute to the growing body of literature documenting its versatile applications in synthetic organic chemistry.

The intellectual property landscape surrounding methyl 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetate is evolving rapidly, with new patents emerging regularly. This activity underscores the compound's commercial potential and the competitive nature of research in this area. Current patent claims often focus on specific crystalline forms or particularly pure grades of the material, indicating the importance of solid-state characteristics in its applications.

Academic interest in CAS No. 1193387-92-6 continues to grow, as evidenced by increasing citations in peer-reviewed journals. The compound frequently appears in studies exploring structure-activity relationships, particularly in the context of heterocyclic compounds with biological activity. Its balanced lipophilicity and molecular weight make it an attractive scaffold for lead optimization in medicinal chemistry programs.

From a regulatory perspective, methyl 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetate is not currently subject to significant restrictions in most jurisdictions, facilitating its use in research settings. However, as with all research chemicals, appropriate documentation and tracking are recommended to ensure compliance with evolving chemical control regulations and responsible research practices.

The compound's thermal stability has been characterized through thermogravimetric analysis, revealing decomposition temperatures that allow for various processing conditions. This property, combined with its melting point range, informs appropriate handling and storage protocols for different application scenarios, from laboratory research to potential scale-up processes.

In summary, methyl 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetate (CAS No. 1193387-92-6) represents a chemically intriguing and practically valuable compound with wide-ranging applications. Its unique structural features and growing utility in addressing current scientific challenges ensure its continued relevance in chemical research and development across multiple industries.